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Compound of Interest

Compound Name:
2,4-Dihydroxy-3-

methylbenzaldehyde

Cat. No.: B052013 Get Quote

Technical Support Center: 2,4-Dihydroxy-3-
methylbenzaldehyde
This technical support center provides essential GHS hazard and safety information,

troubleshooting guides for experimental procedures, and frequently asked questions (FAQs) for

researchers, scientists, and drug development professionals working with 2,4-Dihydroxy-3-
methylbenzaldehyde.

Frequently Asked Questions (FAQs)
Q1: What is 2,4-Dihydroxy-3-methylbenzaldehyde and what are its primary applications?

2,4-Dihydroxy-3-methylbenzaldehyde, also known as 4-Formyl-2-methylresorcinol, is an

aromatic aldehyde.[1] It serves as a versatile intermediate in organic synthesis. Due to the

reactivity of its phenolic hydroxyl and aldehyde groups, it is a valuable precursor for

synthesizing a variety of more complex molecules, including pharmaceuticals, fine chemicals,

and dyes. Its derivatives have been investigated for their potential biological activities.

Q2: What are the main hazards associated with 2,4-Dihydroxy-3-methylbenzaldehyde?

According to the Globally Harmonized System (GHS), 2,4-Dihydroxy-3-methylbenzaldehyde
is classified with the following hazards:
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Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1]

May cause respiratory irritation (H335).[1]

Some sources also indicate that it may be harmful if swallowed.

Q3: How should I properly store 2,4-Dihydroxy-3-methylbenzaldehyde?

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents. Keep the container tightly closed to prevent exposure to moisture and air.

Q4: What personal protective equipment (PPE) should I use when handling this compound?

It is essential to use proper personal protective equipment (PPE) to minimize exposure. This

includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: A lab coat and appropriate protective clothing.

Respiratory Protection: Use in a well-ventilated area or under a fume hood. If dust is

generated, a respirator may be necessary.
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Pictogram Signal Word Hazard Statements
Precautionary

Statements

alt text

Warning H315: Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

Prevention:P261:

Avoid breathing

dust/fume/gas/mist/va

pors/spray.P264:

Wash skin thoroughly

after handling.P271:

Use only outdoors or

in a well-ventilated

area.P280: Wear

protective gloves/eye

protection/face

protection.Response:

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.P305+P351

+P338: IF IN EYES:

Rinse cautiously with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue

rinsing.P312: Call a

POISON

CENTER/doctor if you

feel

unwell.Storage:P403+

P233: Store in a well-

ventilated place. Keep

container tightly
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closed.P405: Store

locked

up.Disposal:P501:

Dispose of

contents/container to

an approved waste

disposal plant.

Physical and Chemical Properties
Property Value

Molecular Formula C₈H₈O₃

Molecular Weight 152.15 g/mol [1]

Appearance Solid

Melting Point Data not readily available

Boiling Point Data not readily available

Solubility Data not readily available

Experimental Protocols
A common method for the synthesis of hydroxylated benzaldehydes is the Vilsmeier-Haack

reaction. The following is an adapted protocol for a related compound, 2,4-

dihydroxybenzaldehyde, which can serve as a starting point for the synthesis of 2,4-
Dihydroxy-3-methylbenzaldehyde from 2-methylresorcinol.

Vilsmeier-Haack Synthesis of 2,4-Dihydroxybenzaldehyde from Resorcinol

Materials:

Resorcinol

N,N-Dimethylformamide (DMF), anhydrous

Phosphorus oxychloride (POCl₃)
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Acetonitrile, anhydrous

Ice

Water

Ethyl acetate

Brine

Anhydrous sodium sulfate

Equipment:

Three-necked round-bottom flask

Dropping funnel

Mechanical stirrer

Nitrogen inlet

Ice bath

Standard laboratory glassware for extraction and filtration

Procedure:

Preparation of the Vilsmeier Reagent:

In a three-necked flask equipped with a dropping funnel, mechanical stirrer, and nitrogen

inlet, add anhydrous DMF (1.1 eq) to anhydrous acetonitrile.

Cool the flask to 0°C in an ice bath.

Slowly add POCl₃ (1.1 eq) dropwise to the cooled DMF solution, maintaining the

temperature below 10°C.
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Stir the mixture for 30 minutes at this temperature to ensure the complete formation of the

Vilsmeier reagent.[2]

Formylation Reaction:

Dissolve resorcinol (1.0 eq) in anhydrous acetonitrile in a separate flask.

Add the resorcinol solution dropwise to the cold Vilsmeier reagent suspension over 1-2

hours, ensuring the internal temperature does not rise above -10°C.[2]

After the addition is complete, stir the reaction mixture at a low temperature for an

additional 1-2 hours.

Allow the mixture to warm to room temperature and stir for another hour.

Hydrolysis and Product Isolation:

Carefully pour the reaction mixture into a beaker containing ice water.

Heat the mixture to hydrolyze the intermediate iminium salt.

Upon cooling, the crude 2,4-dihydroxybenzaldehyde should precipitate.

Collect the solid product by filtration, wash with cold water, and dry under vacuum.

If the product does not precipitate, extract the aqueous mixture with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.[2]
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Caption: Experimental workflow for the Vilsmeier-Haack synthesis.
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Troubleshooting Guides
Q1: My Vilsmeier-Haack reaction has a very low yield. What could be the problem?

A1: Low yields in the Vilsmeier-Haack reaction can be attributed to several factors:

Poor Reagent Quality: The reaction is sensitive to moisture. Ensure that DMF and POCl₃ are

anhydrous and of high purity.

Incorrect Stoichiometry: An incorrect ratio of reactants can lead to incomplete reaction or the

formation of side products.

Temperature Control: The formation of the Vilsmeier reagent and the subsequent formylation

are exothermic. Maintaining a low temperature is crucial to prevent side reactions and

decomposition of the reagent.[2]

Incomplete Hydrolysis: The final step requires the hydrolysis of an iminium salt intermediate.

Insufficient heating or improper pH during the work-up can lead to incomplete conversion to

the final aldehyde product.[2]

Q2: I am observing multiple spots on my TLC plate after the reaction. What are the likely side

products?

A2: The formation of side products is a common issue.

Isomeric Products: If starting with a substituted resorcinol, formylation can occur at different

positions on the aromatic ring, leading to isomeric products.

Diformylation: Under harsh conditions or with an excess of the Vilsmeier reagent, a second

formyl group can be introduced onto the ring.[2]

Unreacted Starting Material: The reaction may not have gone to completion. Monitor the

reaction progress using TLC to ensure all the starting material has been consumed.
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Caption: A logical workflow for troubleshooting common synthesis problems.

Signaling Pathways
Derivatives of dihydroxybenzaldehydes have been shown to possess anti-inflammatory and

anti-angiogenic properties. One of the proposed mechanisms of action is the suppression of

inflammatory mediators. For instance, in lipopolysaccharide (LPS)-stimulated macrophage

cells, these compounds can inhibit the expression of inducible nitric oxide synthase (iNOS) and

cyclooxygenase-2 (COX-2).[3]
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Caption: Proposed anti-inflammatory signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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